Cas no 96480-91-0 (rac Des(isopropylamino) Acebutolol Diol)

• Product Name: rac Des(isopropylamino) Acebutolol Diol
• CAS No: 96480-91-0
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 1061326
• PubChem ID: 13914680
• Update Time: 2025-10-12

rac Des(isopropylamino) Acebutolol Diol Chemical and Physical Properties

Names and Identifiers

• rac Des(isopropylamino) Acebutolol Diol
• N-(3-Acetyl-4-(2,3-dihydroxypropoxy)-phenyl)butyramide
• N-[3-Acetyl-4-(2,3-dihydroxypropoxy)phenyl]butanamide
• Acebutolol diol
• UNII-G502F05O2X
• Butanamide, N-[3-acetyl-4-(2,3-dihydroxypropoxy)phenyl]-, (±)- (ZCI)
• N-[3-Acetyl-4-(2,3-dihydroxypropoxy)phenyl]butanamide (ACI)
• N-[3-Acetyl-4-[(2RS)-2,3-dihydroxypropoxy]phenyl]butanamide
• BUTANAMIDE, N-(3-ACETYL-4-(2,3-DIHYDROXYPROPOXY)PHENYL)-, (+/-)-
• N-(3-ACETYL-4-((2RS)-2,3-DIHYDROXYPROPOXY)PHENYL)BUTANAMIDE
• N-(3-Acetyl-4-(2,3-dihydroxypropoxy)phenyl)butanamide
• ACEBUTOLOL HYDROCHLORIDE IMPURITY F [EP IMPURITY]
• N-(3-acetyl-4-(2,3-dihydroxypropoxy)phenyl)butyramide
• G502F05O2X
• Rac des(isopropylamino)acebutolol diol
• Q27278753
• Acebutolol Hydrochloride Imp. F (EP); Acebutolol Imp. F (EP); N-[3-Acetyl-4-[(2RS)-2,3-dihydroxypropoxy]phenyl]butanamide; Acebutolol Hydrochloride Impurity F; Acebutolol Impurity F
• BUTANAMIDE, N-(3-ACETYL-4-(2,3-DIHYDROXYPROPOXY)PHENYL)-
• rac-Des(isopropylamino) acebutolol diol
• 96480-91-0
• (+/-)-N-[3-Acetyl-4-(2,3-dihydroxypropoxy)phenyl]butanamide
• racDes(isopropylamino)Acebutolol-d5Diol

• Inchi： 1S/C15H21NO5/c1-3-4-15(20)16-11-5-6-14(13(7-11)10(2)18)21-9-12(19)8-17/h5-7,12,17,19H,3-4,8-9H2,1-2H3,(H,16,20)
• InChI Key： WTQWBNBPVIGMBS-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(OCC(CO)O)=CC=C(NC(CCC)=O)C=1

Computed Properties

• Exact Mass: 295.14200
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 572.9±50.0 °C at 760 mmHg
• Flash Point: 300.3±30.1 °C
• PSA: 99.35000
• LogP: 2.00930
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

rac Des(isopropylamino) Acebutolol Diol Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on rac Des(isopropylamino) Acebutolol Diol

Professional Introduction torac Des(isopropylamino) Acebutolol Diol (CAS No. 96480-91-0)

Rac Des(isopropylamino) Acebutolol Diol, a compound with the CAS number 96480-91-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The name itself provides valuable insights into its chemical composition and functional groups, making it a subject of interest for researchers exploring novel drug candidates.

The chemical structure of Rac Des(isopropylamino) Acebutolol Diol incorporates several key features that contribute to its pharmacological profile. The presence of the isopropylamino group and the diol moiety are particularly noteworthy, as they can influence both the solubility and bioavailability of the compound. These structural elements are often exploited in medicinal chemistry to modulate receptor interactions and enhance drug efficacy.

In recent years, there has been a growing interest in developing beta-blockers with improved cardiovascular benefits. Rac Des(isopropylamino) Acebutolol Diol is being investigated for its potential as a next-generation beta-blocker, combining the advantageous properties of traditional beta-blockers with enhanced selectivity and reduced side effects. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, making it a promising candidate for clinical development.

The synthesis of Rac Des(isopropylamino) Acebutolol Diol involves complex organic transformations that require precise control over reaction conditions. Researchers have been exploring innovative synthetic routes to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Advances in catalytic methods and green chemistry have further facilitated the production of this compound, aligning with global efforts to sustainable pharmaceutical manufacturing.

One of the most exciting aspects of Rac Des(isopropylamino) Acebutolol Diol is its potential in treating various cardiovascular disorders. Beta-blockers are well-known for their ability to reduce blood pressure and heart rate, making them essential in managing conditions such as hypertension and angina. The diastereomeric purity of this compound is particularly crucial, as it can significantly impact its therapeutic efficacy. Recent research has highlighted the importance of stereochemical control in beta-blocker design, emphasizing the need for high-purity enantiomerically pure compounds.

The pharmacological activity of Rac Des(isopropylamino) Acebutolol Diol has been evaluated through in vitro and in vivo studies. These investigations have revealed intriguing insights into its mechanism of action, particularly its interaction with beta-adrenergic receptors. The compound exhibits selective blockade of beta-1 receptors while minimizing effects on beta-2 receptors, which is a desirable characteristic for cardiovascular drugs. This selectivity translates to improved patient outcomes and reduced risk of adverse reactions.

Furthermore, the diol functional group in Rac Des(isopropylamino) Acebutolol Diol opens up possibilities for further derivatization, allowing researchers to explore new analogs with enhanced pharmacological properties. Functional group modifications can be tailored to fine-tune drug efficacy, solubility, and metabolic stability. This flexibility makes this compound a valuable scaffold for drug discovery programs aimed at developing novel cardiovascular therapeutics.

The regulatory landscape for Rac Des(isopropylamino) Acebutolol Diol is another critical consideration. As a potential pharmaceutical candidate, it must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Regulatory agencies require comprehensive data on chemical purity, stability, and toxicology to support drug approval. Researchers are collaborating closely with regulatory experts to streamline these processes and ensure compliance with international standards.

Future directions for research on Rac Des(isopropylamino) Acebutolol Diol include exploring its potential in combination therapies and investigating long-term effects in patient populations. Combination therapies involving beta-blockers have shown promise in managing complex cardiovascular conditions, such as heart failure and atrial fibrillation. Additionally, understanding the long-term pharmacokinetic behavior of this compound will be essential for determining appropriate dosing regimens and minimizing off-target effects.

In conclusion, Rac Des(isopropylamino) Acebutolol Diol (CAS No. 96480-91-0) represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its unique structural features, coupled with recent research findings, position it as a compelling candidate for further development. As research continues to uncover new insights into its pharmacological properties, this compound holds great potential for improving patient care in cardiovascular medicine.